Cas no 74838-81-6 (2,5-Piperazinedione,3-(3-aminopropyl)-, (S)- (9CI))

• Product Name: 2,5-Piperazinedione,3-(3-aminopropyl)-, (S)- (9CI)
• CAS No: 74838-81-6
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 557202
• PubChem ID: 45099529
• Update Time: 2025-04-19

2,5-Piperazinedione,3-(3-aminopropyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-(3-aminopropyl)-, (S)- (9CI)
• Cyclo(Gly-Orn)
• (3S)-3-(3-AMINOPROPYL)PIPERAZINE-2,5-DIONE
• 2,5-Piperazinedione,3-(3-aminopropyl)-,(S)-(9ci)
• 74838-81-6
• DTXSID50667940

• Inchi： 1S/C7H13N3O2/c8-3-1-2-5-7(12)9-4-6(11)10-5/h5H,1-4,8H2,(H,9,12)(H,10,11)/t5-/m0/s1
• InChI Key： IYSOOSHWCGUPCP-YFKPBYRVSA-N
• SMILES： O=C1[C@H](CCCN)NC(CN1)=O

Computed Properties

• Exact Mass: 171.10089
• Monoisotopic Mass: 171.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2
• XLogP3: -1.5

Experimental Properties

• PSA: 84.22